Cas no 2107315-83-1 (1-(4-methoxy-3-methylphenyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(4-methoxy-3-methylphenyl)cyclopentane-1-carboxylic acid
• CAS No: 2107315-83-1
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6411755
• PubChem ID: 165669595
• Update Time: 2025-11-01

1-(4-methoxy-3-methylphenyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-3-methylphenyl)cyclopentane-1-carboxylic acid
• Cyclopentanecarboxylic acid, 1-(4-methoxy-3-methylphenyl)-
• 2107315-83-1
• EN300-1801722

• Inchi： 1S/C14H18O3/c1-10-9-11(5-6-12(10)17-2)14(13(15)16)7-3-4-8-14/h5-6,9H,3-4,7-8H2,1-2H3,(H,15,16)
• InChI Key： CJFOCWJAALBZKH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C(C)=C2)(C(O)=O)CCCC1

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 379.7±37.0 °C(Predicted)
• pka: 4.55±0.20(Predicted)

Additional information on 1-(4-methoxy-3-methylphenyl)cyclopentane-1-carboxylic acid

Introduction to 1-(4-methoxy-3-methylphenyl)cyclopentane-1-carboxylic acid (CAS No. 2107315-83-1) and Its Emerging Applications in Chemical Biology

1-(4-methoxy-3-methylphenyl)cyclopentane-1-carboxylic acid, identified by the chemical identifier CAS No. 2107315-83-1, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a cyclopentane core substituted with a 4-methoxy-3-methylphenyl group, presents a unique combination of structural features that make it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The presence of the 4-methoxy-3-methylphenyl moiety in this compound suggests potential interactions with biological targets due to its aromaticity and the electron-donating effects of the methoxy group. Such structural motifs are frequently encountered in natural products and synthetic drug candidates, underscoring the compound's relevance in medicinal chemistry. The cyclopentane ring, on the other hand, introduces conformational flexibility, which can be exploited to optimize binding affinity and pharmacokinetic properties.

In recent years, there has been a growing interest in exploring heterocyclic compounds for their therapeutic potential. The cyclopentane scaffold, in particular, has been extensively studied for its ability to mimic more complex cyclic structures while maintaining manageable synthetic accessibility. This has made it an attractive choice for designing molecules with tailored biological activities. The 1-(4-methoxy-3-methylphenyl)cyclopentane-1-carboxylic acid structure exemplifies this trend, combining the favorable properties of both aromatic and cyclic systems.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery, fragment-based approaches often rely on identifying small, biologically active fragments that can be later optimized through medicinal chemistry techniques. The CAS No. 2107315-83-1 compound could serve as such a fragment, offering a starting point for designing novel therapeutic agents. Its structural simplicity allows for easy modification at multiple positions, enabling researchers to fine-tune its properties for specific applications.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 1-(4-methoxy-3-methylphenyl)cyclopentane-1-carboxylic acid. High-throughput virtual screening (HTVS) and molecular docking studies have become indispensable tools in identifying promising drug candidates. The unique structural features of this molecule make it an excellent candidate for these computational methods, which can predict its interactions with various biological targets with remarkable accuracy. Such predictions are crucial for guiding experimental efforts and optimizing lead compounds.

The 4-methoxy-3-methylphenyl group in the molecule is particularly noteworthy due to its potential role in modulating biological activity. The methoxy group can participate in hydrogen bonding interactions, while the methyl group provides steric bulk that can influence binding affinity and selectivity. These features are often exploited in drug design to achieve high specificity against target proteins or enzymes. The cyclopentane ring further contributes to these interactions by introducing conformational diversity, allowing the molecule to adopt multiple binding poses that maximize its affinity for biological targets.

In the context of current research trends, there is increasing emphasis on developing treatments for neurological disorders, where modulation of neurotransmitter systems is often required. Compounds with structures similar to 1-(4-methoxy-3-methylphenyl)cyclopentane-1-carboxylic acid have shown promise in preclinical studies as modulators of central nervous system (CNS) receptors. The ability of this molecule to interact with such receptors could make it a valuable tool for developing novel therapeutics targeting conditions such as depression, anxiety, and cognitive disorders.

Another area where this compound shows potential is in anti-inflammatory applications. Chronic inflammation is associated with a wide range of diseases, including autoimmune disorders and metabolic syndromes. Natural product-inspired scaffolds like the one found in CAS No. 2107315-83-1 have been increasingly explored for their anti-inflammatory properties. The unique combination of aromatic and cyclic moieties may enable this compound to interact with inflammatory pathways effectively.

The synthesis of 1-(4-methoxy-3-methylphenyl)cyclopentane-1-carboxylic acid also presents interesting challenges and opportunities from a synthetic chemistry perspective. The construction of the cyclopentane ring can be achieved through various methods, including cycloisomerization reactions and ring-closing metathesis (RCM). Additionally, introducing the 4-methoxy-3-methylphenyl group requires careful consideration to ensure regioselectivity and functional group compatibility. Advances in synthetic methodologies have made it possible to access complex structures like this one more efficiently than ever before.

The growing body of literature on heterocyclic compounds underscores their importance in modern drug discovery. Compounds like CAS No. 2107315-83-1, with their unique structural features and potential biological activities, continue to inspire new research directions. As our understanding of biological systems expands, so does our ability to design molecules that interact with them selectively and effectively.

In conclusion,1-(4-methoxy-3-methylphenyl)cyclopentane-1-carboxylic acid represents a fascinating subject of study with significant implications for chemical biology and pharmaceutical research. Its structural features offer opportunities for designing novel therapeutic agents targeting various diseases, while its synthetic accessibility makes it an attractive candidate for further exploration by medicinal chemists worldwide.